Manganese metal

• CAS No.: 7439-96-5
• Product Name: Manganese metal
• Molecular Formula: Mn
• Molecular Weight: 54.93804 g/mol
• IUPAC Name: manganese
• Standard InChI: InChI=1S/Mn
• Standard InChIKey: PWHULOQIROXLJO-UHFFFAOYSA-N
• SMILES: [Mn]
• Canonical SMILES: [Mn]
• Boiling Point: 3564 °F at 760 mm Hg (NIOSH, 2016); 2061 °C; 1962 °C; 3564°F
• Colorform: Hard grey metal; Steel grey, lustrous, hard, brittle metal; Alpha is body centered cubic; beta is cubic; delta is body centered cubic.; Gamma or electrolytic manganese is face centered cubic; when stabilized at room temp it is face-centered tetragonal.; Manganese obtained by distillation of crude metal is whitish-gray with silvery crystalline fracture.; Electro-deposited metal is silvery white, hard, and brittle.
• Density: 7.2 (metal) (NIOSH, 2016); 7.3 g/cu cm; 7.47 g/cm³; 7.20 (metal)
• Melting Point: 2271 °F (NIOSH, 2016); 1246 °C; 1244 °C; 2271°F
• Physical Description: Manganese appears as a lustrous brittle silvery solid. (NIOSH, 2016); DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; OtherSolid; OtherSolid, Liquid; GREY-WHITE POWDER.; A lustrous, brittle, silvery solid.
• Description: A trace element with atomic symbol Mn, atomic number 25, and atomic weight 54.94. It is concentrated in cell mitochondria, mostly in the pituitary gland, liver, pancreas, kidney, and bone, influences the synthesis of mucopolysaccharides, stimulates hepatic synthesis of cholesterol and fatty acids, and is a cofactor in many enzymes, including arginase and alkaline phosphatase in the liver. (From AMA Drug Evaluations Annual 1992, p2035); Manganese is a naturally occurring metal that is found in many types of rocks. Pure manganese is silver-colored, but does not occur naturally. It combines with other substances such as oxygen, sulfur, or chlorine. Manganese can also be combined with carbon to make organic manganese compounds. Common organic manganese compounds include pesticides, such as maneb or mancozeb, and methylcyclopentadienyl manganese tricarbonyl (MMT), a fuel additive in some gasolines. Manganese is an essential trace element and is necessary for good health. Manganese can be found in several food items, including grains and cereals, and is found in high amounts in other foods, such as tea.; Manganese appears as a lustrous brittle silvery solid. (NIOSH, 2016)
• Shelf Life: Superficially oxidized on exposure to air.
• Solubility: Insoluble (NIOSH, 2016); Readily dissolves in dilute mineral acids; Solubility in water: none; Insoluble
• Synonyms: Mn, Manganese
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 1 Pa at 955 °C (solid); 10 Pa at 1074 °C (solid); 100 Pa at 1220 °C (solid); 1 kPa at 1418 °C /liquid/; 10 kPa at 1682 °C /liquid/; 100 kPa at 2060 °C /liquid/; 0 mmHg (approx)
• PubChem Compound: 23930
• Last Modified: Nov 11 2021